2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine

• IUPAC Name: 2-[1-(1,3-benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine
• InChI: InChI=1S/C15H21N3S/c16-8-7-12-4-3-9-18(10-12)11-15-17-13-5-1-2-6-14(13)19-15/h1-2,5-6,12H,3-4,7-11,16H2
• InChI Key: WEYJFNMCPSMBRO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=NC3=CC=CC=C3S2)CCN
• Molecular Formula: C15H21N3S
• Molecular Weight: 275.4 g/mol

Description

2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine, also known as BZP, is a synthetic compound that belongs to the class of piperazines. It is a psychoactive drug that has been used for recreational purposes due to its stimulant properties. However, BZP has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in an increase in alertness, energy, and mood.
Biochemical and Physiological Effects:
2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine has been shown to have various biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes pupil dilation and muscle tension. 2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine has been shown to have an effect on the immune system, with some studies suggesting that it may have immunomodulatory properties.

Advantages and Limitations for Lab Experiments

2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine has several advantages for lab experiments, including its ability to stimulate the central nervous system and its potential therapeutic applications. However, it also has several limitations, including its potential toxicity and the need for careful handling and purification.

Future Directions

There are several future directions for the study of 2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine. One potential area of research is the development of new therapeutic applications for 2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine, including the treatment of psychiatric disorders. Another area of research is the development of new synthesis methods for 2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine that are safer and more efficient. Additionally, further studies are needed to better understand the biochemical and physiological effects of 2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine and its potential impact on the immune system.

Synthesis Methods

2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine can be synthesized using various methods, including the reaction between 2-aminopropanol and benzyl chloride in the presence of sodium hydroxide. Another method involves the condensation of 2-benzylpiperidine with 2-mercaptobenzothiazole in the presence of a catalyst. The synthesis of 2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine requires careful handling and purification due to its potential toxicity.

Scientific Research Applications

2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine has been studied for its potential therapeutic applications in scientific research. It has been shown to have an effect on the central nervous system, including the release of dopamine and serotonin. 2-[1-(1,3-Benzothiazol-2-ylmethyl)piperidin-3-yl]ethanamine has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.